Cas no 152569-02-3 (2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide)
152569-02-3 structure
Product Name:2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide
CAS No:152569-02-3
MF:C6H6N4O
MW:150.138040065765
CID:99188
PubChem ID:21781734
Update Time:2025-04-18
2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide
- 3-AMINO-6-METHYLPYRAZINE-2-CARBONITRILE 1-OXIDE
- 3-amino-6-methyl-1-oxidopyrazin-1-ium-2-carbonitrile
- Pyrazinecarbonitrile, 3-amino-6-methyl-, 1-oxide (9CI)
- DTXSID10617961
- 3-Amino-6-methyl-1-oxo-1lambda~5~-pyrazine-2-carbonitrile
- 3-Amino-6-methyl-2-pyrazinecarbonitrile 1-oxide
- 152569-02-3
-
- Inchi: 1S/C6H6N4O/c1-4-3-9-6(8)5(2-7)10(4)11/h3H,1H3,(H2,8,9)
- InChI Key: SKYYYLVWSXOLLZ-UHFFFAOYSA-N
- SMILES: [O-][N+]1C(C#N)=C(N)N=CC=1C
Computed Properties
- Exact Mass: 150.05428
- Monoisotopic Mass: 150.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- PSA: 89.64
2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
152569-02-3 (2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide) Related Products
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